4-(2,2,2-Trifluoroethyl)pyrrolidin-2-one

• Molecular Formula: C6H8F3NO
• Molecular Weight: 167.13 g/mol
• IUPAC Name: 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• InChI: InChI=1S/C6H8F3NO/c7-6(8,9)2-4-1-5(11)10-3-4/h4H,1-3H2,(H,10,11)
• InChI Key: NWIBKRSLWFKLIG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1=O)CC(F)(F)F

Description

4-(2,2,2-Trifluoroethyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C6H8F3NO and its molecular weight is 167.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Benzyl-4-(2,2,2-trifluoroethyl)pyrrolidin-2-one x102 (1.67 g, 6.5 mmol) is dissolved in diethyl ether (17 ml) and anhydrous tert-butanol (7 ml). The solution is cooled to −78° C. and ammonia (33 ml) is condensed into the flask. Sodium (0.373 g, 16.2 mmol) is added to the solution portionwise at −78° C., followed by the anhydrous tert-butanol (7 ml). The reaction mixture is stirred at −78° C. for 2-3 h. Ethanol (50 ml) is slowly added. The mixture is warmed to room temperature and stirred overnight. Saturated ammonium chloride is added and the mixture is extracted with ether (3 times). The organic layers are combined, dried over magnesium sulphate, filtered and concentrated in vacuo to obtain 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one x103 as an orange solid (0.61 g).